2-({4-[(2-hydroxybenzyl)amino]phenyl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-[4-[(2-hydroxyphenyl)methylamino]phenyl]sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C23H24N2O3S/c1-16-7-12-22(28-2)20(13-16)25-23(27)15-29-19-10-8-18(9-11-19)24-14-17-5-3-4-6-21(17)26/h3-13,24,26H,14-15H2,1-2H3,(H,25,27)
• InChI Key: VAWSQMBJFZGNAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=CC=C(C=C2)NCC3=CC=CC=C3O
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

2-({4-[(2-hydroxybenzyl)amino]phenyl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide is a useful research compound. Its molecular formula is C23H24N2O3S and its molecular weight is 408.52. The purity is usually 95%.
BenchChem offers high-quality 2-({4-[(2-hydroxybenzyl)amino]phenyl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({4-[(2-hydroxybenzyl)amino]phenyl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Computational and Pharmacological Evaluation

The compound 2-({4-[(2-hydroxybenzyl)amino]phenyl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide, due to its structural complexity, may share similarities with heterocyclic compounds evaluated for various pharmacological potentials. In a study on heterocyclic derivatives, compounds were assessed for their computational and pharmacological potential, including toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The study highlights the potential of such compounds in therapeutic applications, suggesting possible research avenues for the compound (Faheem, 2018).

Photodynamic Therapy Application

The compound's structure suggests potential utility in photodynamic therapy, similar to derivatives of phthalocyanine studied for their high singlet oxygen quantum yield. These compounds exhibit remarkable potential as Type II photosensitizers for cancer treatment in photodynamic therapy, emphasizing the importance of such chemical structures in medical research (Pişkin, Canpolat, & Öztürk, 2020).

Antioxidant Activity and Molecular Interactions

Research on pyrazole-acetamide derivatives, including structural analyses through spectroscopy and crystallography, revealed significant antioxidant activities. These studies provide insights into the compound's potential interactions and effects at the molecular level, suggesting its relevance in antioxidant research and the design of molecules with beneficial health effects (Chkirate et al., 2019).

Synthesis and Reactivity Studies

Studies on the synthesis and reactivity of related compounds, such as 1,2,4-triazole derivatives, offer insights into possible synthetic pathways and chemical properties of the compound . Understanding these reactions can aid in the development of new materials and drugs by exploring the compound's potential applications in various fields (Kaldrikyan, Minasyan, & Melik-Ogandzanyan, 2016).